(1S)-1-phenyl-2-(pyridin-2-yl)ethan-1-ol

• IUPAC Name: (1S)-1-phenyl-2-pyridin-2-ylethanol
• InChI: InChI=1S/C13H13NO/c15-13(11-6-2-1-3-7-11)10-12-8-4-5-9-14-12/h1-9,13,15H,10H2/t13-/m0/s1
• InChI Key: NPVKVVBMSCQGAS-ZDUSSCGKSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CC2=CC=CC=N2)O
• Isomeric SMILES: C1=CC=C(C=C1)[C@H](CC2=CC=CC=N2)O
• Molecular Formula: C13H13NO
• Molecular Weight: 199.25 g/mol
• CAS RN: 135384-53-1

Description

(1S)-1-phenyl-2-(pyridin-2-yl)ethan-1-ol is an organic compound that is commonly referred to as pyridine-2-ethanol. It is a colorless liquid with a faint odor and a slightly sweet taste. Pyridine-2-ethanol is a type of pyridine derivative that has been studied extensively due to its potential applications in various fields. This compound has been found to be a useful reagent in organic synthesis, and it has also been explored for its potential as a therapeutic agent.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

. Researchers have synthesized novel 2-(pyridin-2-yl) pyrimidine derivatives and evaluated their biological activities. Notably, some of these compounds demonstrated better anti-fibrotic activities than existing drugs like Pirfenidone and Bipy55′DC. For instance, compounds ethyl 6-(5-(p-tolylcarbamoyl)pyrimidin-2-yl)nicotinate (12m) and ethyl 6-(5-((3,4-difluorophenyl)carbamoyl)pyrimidin-2-yl)nicotinate (12q) exhibited promising anti-fibrosis effects with IC50 values of 45.69 μM and 45.81 μM, respectively. .

Antimicrobial Properties

. While specific studies on this compound are limited, its structural features make it an interesting candidate for further exploration in this area.

Antiviral Applications

. Although direct evidence for the antiviral activity of (1S)-1-phenyl-2-(pyridin-2-yl)ethan-1-ol is scarce, its pyrimidine scaffold warrants investigation in antiviral drug development.

Antitumor Research

. While more research is needed, the presence of the pyrimidine core in this compound suggests it could be explored for its effects on tumor cells.

Antifibrotic Properties

. These compounds inhibit collagen expression and hydroxyproline content, making them promising candidates for treating fibrotic conditions.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules in the system. Unfortunately, the mechanism of action for “(1S)-1-phenyl-2-(pyridin-2-yl)ethan-1-ol” is not documented.

Safety and Hazards

The safety and hazards of a compound refer to its potential risks in handling and usage. Unfortunately, specific safety and hazard information for “(1S)-1-phenyl-2-(pyridin-2-yl)ethan-1-ol” is not available.